Cas no 15402-36-5 (9H-Purin-6-aminium,N,N,N-trimethyl-)

9H-Purin-6-aminium,N,N,N-trimethyl- structure
15402-36-5 structure
Product Name:9H-Purin-6-aminium,N,N,N-trimethyl-
CAS No:15402-36-5
MF:C8H12N5
MW:178.214380264282
CID:153352
PubChem ID:5462821
Update Time:2025-04-19

9H-Purin-6-aminium,N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-aminium,N,N,N-trimethyl-
    • trimethyl(7H-purin-6-yl)azanium
    • TRIMETHYLPURIN-6-YL AMMONIUM CHLORIDE
    • 1H-Purin-6-aminium,N,N,N-trimethyl- (9CI)
    • 6-Trimethylammoniumadenine
    • Ammonium, trimethylpurin-6-yl- (8CI)
    • 13020-83-2 (Chloride)
    • N,N,N-Trimethyl-1H-purin-6-aminium chloride
    • trimethyl(9H-purin-6-yl)ammonium
    • 15402-36-5
    • NCIOpen2_001458
    • 9H-PURIN-6-AMINIUM, N,N,N-TRIMETHYL-
    • 1H-Purin-6-aminium, N,N,N-trimethyl-
    • 6-PURINYLTRIMETHYLAMMONIUM CATION
    • AMMONIUM, TRIMETHYLPURIN-6-YL-
    • 4AZB9LNK3S
    • N,N,N-TRIMETHYL-9H-PURIN-6-AMINIUM
    • SCHEMBL8083818
    • 6-PURINYLTRIMETHYLAMMONIUM
    • UNII-4AZB9LNK3S
    • DTXSID70165519
    • 6-PURINYLTRIMETHYLAMMONIUM ION
    • NSC 51095
    • TRIMETHYL-(7H-PURIN-6-YL)AZANIUM
    • Inchi: 1S/C8H12N5/c1-13(2,3)8-6-7(10-4-9-6)11-5-12-8/h4-5H,1-3H3,(H,9,10,11,12)/q+1
    • InChI Key: GHICAOUDDJDPOX-UHFFFAOYSA-N
    • SMILES: [N+](C)(C)(C)C1C2=C(N=CN=1)N=CN2

Computed Properties

  • Exact Mass: 213.078123
  • Monoisotopic Mass: 213.078123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5
  • XLogP3: 0.5

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
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